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Compound of Interest

Compound Name: Regaloside |

Cat. No.: B15592200

An In-depth Technical Guide to Regaloside |

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Regaloside I, a phenylpropanoid
glycerol glucoside with potential applications in dermatology and pharmacology. The document
details its chemical properties, biological activity, mechanism of action, and representative
experimental protocols.

Chemical Properties of Regaloside |

Regaloside | is a natural compound isolated from various plant species, including the rhizomes
of Lilium brownii var. viridulum Baker and Lilium auratum Lindl.[1][2] Its chemical and physical
properties are summarized in the table below.
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Property Value Source

CAS Number 126239-78-9 [1][2]

Molecular Formula C20H26011 [1][2]

Molecular Weight 442.41 g/mol [2]

Physical Description Solid [1]
Phenylpropanoid Glycerol

Type of Compound ) [1112]
Glucoside

- Soluble in DMSO, Pyridine,
Solubility [1]
Methanol, and Ethanol.

) Commercially available at
Purity [1]
>95%

Biological Activity and Mechanism of Action

Regaloside | has demonstrated significant biological activity, particularly in the context of skin
photoaging. Research has shown that it can inhibit the upregulation of Capping Protein Muscle
Z-line al (CAPZAL1) in Human Dermal Fibroblasts (HDFs).[1] This inhibition prevents
morphological changes in HDFs induced by UVA radiation, which in turn mitigates the reduction
of collagen.[1] This mechanism suggests that Regaloside I could be a valuable compound for
developing treatments against skin photoaging.

While the primary described activity of Regaloside I is related to anti-photoaging, other
compounds in the regaloside family, such as Regaloside A, B, and C, have shown anti-
inflammatory properties.[3][4] This suggests that Regaloside | may also possess anti-
inflammatory effects, warranting further investigation.

The following diagram illustrates the proposed signaling pathway for the anti-photoaging effects
of Regaloside I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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